Cas no 824394-55-0 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-)
824394-55-0 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
CAS No:824394-55-0
MF:C17H14N4
MW:274.31986284256
CID:691873
PubChem ID:11161668
Update Time:2025-04-19
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
- 2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-1H-benzimidazole
- SCHEMBL13203493
- DTXSID70457345
- 824394-55-0
-
- Inchi: 1S/C17H14N4/c1-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
- InChI Key: WSVKELNFYBLYPM-UHFFFAOYSA-N
- SMILES: N1C2C=C(C)C=CC=2N=C1C1=CC=CC=C1C1=NC=CN1
Computed Properties
- Exact Mass: 274.121846464g/mol
- Monoisotopic Mass: 274.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.4Ų
1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
824394-55-0 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-) Related Products
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